Cas no 919293-21-3 (Benz[h]isoquinoline-6-carboxylic acid, 9-bromo-, methyl ester)

• Product Name: Benz[h]isoquinoline-6-carboxylic acid, 9-bromo-, methyl ester
• CAS No: 919293-21-3
• MF: C₁₅H₁₀BrNO₂
• MW: 316.149403095245
• CID: 764568
• PubChem ID: 57455585
• Update Time: 2025-04-19

Benz[h]isoquinoline-6-carboxylic acid, 9-bromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benz[h]isoquinoline-6-carboxylic acid, 9-bromo-, methyl ester
• methyl 9-bromobenzo[h]isoquinoline-6-carboxylate
• UXOJHZBATDAHIB-UHFFFAOYSA-N
• SCHEMBL4288029
• DTXSID10726628
• 919293-21-3

• Inchi： 1S/C15H10BrNO2/c1-19-15(18)13-6-9-4-5-17-8-14(9)12-7-10(16)2-3-11(12)13/h2-8H,1H3
• InChI Key： UXOJHZBATDAHIB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C(=O)OC)C=C3C=CN=CC3=C2C=1

Computed Properties

• Exact Mass: 314.98949g/mol
• Monoisotopic Mass: 314.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 39.2Ų